Cas no 1174174-31-2 (3alpha-O-acetylolean-12-en-23,29-dioic acid)

3alpha-O-acetylolean-12-en-23,29-dioic acid structure
1174174-31-2 structure
Product Name:3alpha-O-acetylolean-12-en-23,29-dioic acid
CAS No:1174174-31-2
MF:C32H48O6
MW:528.719930648804
CID:2000407
Update Time:2025-04-21

3alpha-O-acetylolean-12-en-23,29-dioic acid Chemical and Physical Properties

Names and Identifiers

    • 3alpha-O-acetylolean-12-en-23,29-dioic acid
    • aceriphyllic acid H
    • (+)-Aceriphyllic acid H
    • Inchi: 1S/C32H48O6/c1-19(33)38-24-11-12-29(4)22-9-8-20-21-18-28(3,25(34)35)15-14-27(21,2)16-17-30(20,5)31(22,6)13-10-23(29)32(24,7)26(36)37/h8,21-24H,9-18H2,1-7H3,(H,34,35)(H,36,37)
    • InChI Key: UFBADNGLONOAHT-UHFFFAOYSA-N
    • SMILES: CC(OC1C(C(=O)O)(C)C2CCC3(C4(C(C5C(CC4)(C)CCC(C(=O)O)(C)C5)=CCC3C2(C)CC1)C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • XLogP3: 8.353
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